(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C16H18F3N5O3S and its molecular weight is 417.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Research on Heterocyclic Compounds
- Synthesis and Properties: Research on heterocyclic compounds, such as imidazoles, pyrazoles, and pyridines, often focuses on their synthesis, structural characterization, and potential applications in various fields, including pharmacology, materials science, and organic electronics. For instance, the synthesis of cinnoline and pyrazole derivatives has been explored for their wide spectrum of pharmacological activities (Bawa, Kumar, Chawla, Kumar, & Mishra, 2010)[https://consensus.app/papers/8chloro3methyl1hpyrazolo43ccinnolin1yl-bawa/c4c566d6ef1753da8edcd39b47d025cc/?utm_source=chatgpt].
Applications in Pharmacology
- Antiviral and Antimicrobial Activity: Some studies have synthesized and evaluated heterocyclic compounds for their antiviral and antimicrobial activities. This suggests potential research applications of similar compounds in discovering new therapeutic agents (Attaby, Elghandour, Ali, & Ibrahem, 2006)[https://consensus.app/papers/synthesis-reactions-antiviral-activity-attaby/e9946f30221253179ee44a07d36a2e71/?utm_source=chatgpt].
- Antioxidant Activity: Compounds with heterocyclic frameworks have also been investigated for their antioxidant properties, indicating their potential use in addressing oxidative stress-related diseases (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012)[https://consensus.app/papers/synthesis-activities-bassyouni/e31e7a8cc6c851d39f515ac91f7657e7/?utm_source=chatgpt].
Methodological Advances
- Novel Synthetic Routes: Research into the development of novel synthetic methodologies for heterocyclic compounds, including the use of diazotransfer reagents, offers insights into more efficient and versatile approaches to compound synthesis (Goddard-Borger & Stick, 2007)[https://consensus.app/papers/diazotransfer-reagent-imidazole1sulfonyl-azide-goddardborger/ee780f9f5a80501cbbf958da0bc62974/?utm_source=chatgpt]. Such methodologies could be applicable to the synthesis and modification of the compound .
Chemical Analysis and Properties
- Electrochemical Studies: The electrochemical properties of related compounds have been examined, which could inform applications in chemical sensors, energy storage, and conversion technologies (Zaki, Bettencourt, Fernandes, & Proença, 2012)[https://consensus.app/papers/synthesis-evaluation-substituted-pyrrolo32-diazepine-zaki/b1ec85a2186559c5ad5c9197be436258/?utm_source=chatgpt].
properties
IUPAC Name |
[4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N5O3S/c1-22-10-14(21-11-22)28(26,27)24-6-2-5-23(7-8-24)15(25)12-3-4-13(20-9-12)16(17,18)19/h3-4,9-11H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWKWMIIJPIGCPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.